Cas no 33699-91-1 ( )

• Product Name: &nbsp
• CAS No: 33699-91-1
• MF: C₂₆H₂₀CoI₂N₂O₂
• MW: 705.191351890564
• CID: 918294
• PubChem ID: 428958
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• cobalt,(6Z)-6-[(4-iodoanilino)methylidene]cyclohexa-2,4-dien-1-one
• NSC245309
• NSC-245309
• 33699-91-1
•  

• Inchi： 1S/2C13H10INO.Co/c2*14-11-5-7-12(8-6-11)15-9-10-3-1-2-4-13(10)16;/h2*1-9,16H;/b2*15-9+;
• InChI Key： HEPPERWRFJQOBG-CGZWKZIFSA-N
• SMILES： IC1C=CC(=CC=1)/N=C/C1C=CC=CC=1O.IC1C=CC(=CC=1)/N=C/C1C=CC=CC=1O.[Co]

Computed Properties

• Exact Mass: 704.8938
• Monoisotopic Mass: 704.89462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 58.2
• LogP: 6.64100